![molecular formula C23H24N4O2 B4415079 2-(4-benzyl-1-piperazinyl)-7-(2-furyl)-7,8-dihydro-5(6H)-quinazolinone](/img/structure/B4415079.png)
2-(4-benzyl-1-piperazinyl)-7-(2-furyl)-7,8-dihydro-5(6H)-quinazolinone
Overview
Description
2-(4-benzyl-1-piperazinyl)-7-(2-furyl)-7,8-dihydro-5(6H)-quinazolinone, also known as BFQ or BPIP, is a synthetic compound that has gained significant attention in scientific research due to its potential therapeutic properties. This compound belongs to the class of quinazolinone derivatives, which have been widely studied for their diverse biological activities.
Mechanism of Action
The exact mechanism of action of 2-(4-benzyl-1-piperazinyl)-7-(2-furyl)-7,8-dihydro-5(6H)-quinazolinone is not fully understood. However, it is believed to act as a dopamine D2 receptor antagonist and a serotonin 5-HT1A receptor agonist. These actions may contribute to its antipsychotic and antidepressant effects.
Biochemical and Physiological Effects
2-(4-benzyl-1-piperazinyl)-7-(2-furyl)-7,8-dihydro-5(6H)-quinazolinone has been shown to modulate several neurotransmitter systems, including dopamine, serotonin, and glutamate. It has also been shown to increase neurotrophic factors such as brain-derived neurotrophic factor (BDNF) and nerve growth factor (NGF). These effects may contribute to its potential therapeutic properties.
Advantages and Limitations for Lab Experiments
2-(4-benzyl-1-piperazinyl)-7-(2-furyl)-7,8-dihydro-5(6H)-quinazolinone has several advantages for laboratory experiments. It is relatively easy to synthesize and has a high purity and yield. Additionally, it has demonstrated a wide range of potential therapeutic properties, making it a versatile compound for research. However, its mechanism of action is not fully understood, and further research is needed to elucidate its effects on different neurotransmitter systems.
Future Directions
There are several potential future directions for research on 2-(4-benzyl-1-piperazinyl)-7-(2-furyl)-7,8-dihydro-5(6H)-quinazolinone. One area of interest is its potential use in the treatment of neurodegenerative diseases such as Alzheimer's and Parkinson's. Additionally, further investigation is needed to fully understand its mechanism of action and its effects on different neurotransmitter systems. Other potential areas of research include its potential use in the treatment of mood disorders, anxiety disorders, and epilepsy.
In conclusion, 2-(4-benzyl-1-piperazinyl)-7-(2-furyl)-7,8-dihydro-5(6H)-quinazolinone is a promising compound for scientific research due to its potential therapeutic properties. Its synthesis method has been optimized, and it has demonstrated a wide range of potential applications. Further research is needed to fully understand its mechanism of action and its effects on different neurotransmitter systems.
Scientific Research Applications
2-(4-benzyl-1-piperazinyl)-7-(2-furyl)-7,8-dihydro-5(6H)-quinazolinone has been extensively studied for its potential therapeutic applications. It has been shown to exhibit antipsychotic, antidepressant, anxiolytic, and anticonvulsant properties in animal models. Additionally, 2-(4-benzyl-1-piperazinyl)-7-(2-furyl)-7,8-dihydro-5(6H)-quinazolinone has been investigated for its potential use in the treatment of neurodegenerative diseases such as Alzheimer's and Parkinson's.
properties
IUPAC Name |
2-(4-benzylpiperazin-1-yl)-7-(furan-2-yl)-7,8-dihydro-6H-quinazolin-5-one | |
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C23H24N4O2/c28-21-14-18(22-7-4-12-29-22)13-20-19(21)15-24-23(25-20)27-10-8-26(9-11-27)16-17-5-2-1-3-6-17/h1-7,12,15,18H,8-11,13-14,16H2 | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
FIHTVNYBKNPVFA-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CN(CCN1CC2=CC=CC=C2)C3=NC=C4C(=N3)CC(CC4=O)C5=CC=CO5 | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C23H24N4O2 | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
388.5 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.